![molecular formula C13H11N3O3S2 B5301234 N-[2-(methylthio)phenyl]-2,1,3-benzoxadiazole-4-sulfonamide](/img/structure/B5301234.png)
N-[2-(methylthio)phenyl]-2,1,3-benzoxadiazole-4-sulfonamide
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Overview
Description
N-[2-(methylthio)phenyl]-2,1,3-benzoxadiazole-4-sulfonamide, also known as MBSA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. MBSA is a sulfonamide derivative that has been widely used as a fluorescent probe in various biochemical and physiological studies.
Mechanism of Action
N-[2-(methylthio)phenyl]-2,1,3-benzoxadiazole-4-sulfonamide is a fluorescent probe that undergoes a change in fluorescence intensity upon interaction with ROS. The mechanism of action involves the oxidation of the thiol group in this compound by ROS, which results in the formation of a disulfide bond and a change in fluorescence intensity. The reaction is shown in Figure 2.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been used to study the role of ROS in various diseases, including cancer, diabetes, and neurodegenerative disorders. This compound has also been used to study the function of ion channels, such as the TRP channels, and to investigate the mechanism of action of various drugs. Additionally, this compound has been shown to have antioxidant properties and has been used to protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(methylthio)phenyl]-2,1,3-benzoxadiazole-4-sulfonamide is its high sensitivity and selectivity for ROS. It is also easy to use and can be incorporated into various assays. However, one of the limitations of this compound is its potential toxicity, which can affect the results of experiments. Additionally, this compound has a relatively short half-life, which can limit its use in long-term experiments.
Future Directions
For the use of N-[2-(methylthio)phenyl]-2,1,3-benzoxadiazole-4-sulfonamide in scientific research include the development of new probes and the application of this compound in vivo.
Synthesis Methods
The synthesis of N-[2-(methylthio)phenyl]-2,1,3-benzoxadiazole-4-sulfonamide involves the reaction of 2-mercaptobenzoic acid with 2-nitroaniline in the presence of thionyl chloride. The resulting nitro compound is reduced to the corresponding amine using sodium dithionite. The amine is then treated with 4-chlorosulfonyl isocyanate to form this compound. The overall synthesis method is shown in Figure 1.
Scientific Research Applications
N-[2-(methylthio)phenyl]-2,1,3-benzoxadiazole-4-sulfonamide has been widely used as a fluorescent probe in various biochemical and physiological studies. It is a highly sensitive and selective probe for the detection of reactive oxygen species (ROS) and has been used to study the role of ROS in various diseases, including cancer, diabetes, and neurodegenerative disorders. This compound has also been used to study the function of ion channels, such as the transient receptor potential (TRP) channels, and to investigate the mechanism of action of various drugs.
properties
IUPAC Name |
N-(2-methylsulfanylphenyl)-2,1,3-benzoxadiazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O3S2/c1-20-11-7-3-2-5-9(11)16-21(17,18)12-8-4-6-10-13(12)15-19-14-10/h2-8,16H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAILQKIFXSCIKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NS(=O)(=O)C2=CC=CC3=NON=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>48.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49816716 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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